(10-Methylanthracen-9-yl)methyl carbamimidothioate hydrochloride
(10-Methylanthracen-9-yl)methyl carbamimidothioate hydrochloride
Brand Name:
Vulcanchem
CAS No.:
59474-01-0
VCID:
VC0120389
InChI:
InChI=1S/C17H16N2S.ClH/c1-11-12-6-2-4-8-14(12)16(10-20-17(18)19)15-9-5-3-7-13(11)15;/h2-9H,10H2,1H3,(H3,18,19);1H
SMILES:
CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)N.Cl
Molecular Formula:
C₁₇H₁₆N₂S.HCl
Molecular Weight:
316.8 g/mol
(10-Methylanthracen-9-yl)methyl carbamimidothioate hydrochloride
CAS No.: 59474-01-0
Reference Standards
VCID: VC0120389
Molecular Formula: C₁₇H₁₆N₂S.HCl
Molecular Weight: 316.8 g/mol
| CAS No. | 59474-01-0 |
|---|---|
| Product Name | (10-Methylanthracen-9-yl)methyl carbamimidothioate hydrochloride |
| Molecular Formula | C₁₇H₁₆N₂S.HCl |
| Molecular Weight | 316.8 g/mol |
| IUPAC Name | (10-methylanthracen-9-yl)methyl carbamimidothioate;hydrochloride |
| Standard InChI | InChI=1S/C17H16N2S.ClH/c1-11-12-6-2-4-8-14(12)16(10-20-17(18)19)15-9-5-3-7-13(11)15;/h2-9H,10H2,1H3,(H3,18,19);1H |
| Standard InChIKey | VIBMUYOXJUCEMA-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)[NH3+].[Cl-] |
| SMILES | CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)N.Cl |
| Canonical SMILES | CC1=C2C=CC=CC2=C(C3=CC=CC=C13)CSC(=N)[NH3+].[Cl-] |
| Synonyms | (10-methyl-9-anthryl)methyl imidothiocarbamate NSC 146109 NSC-146109 NSC146109 XI 011 XI-011 XI011 cpd |
| PubChem Compound | 16759161 |
| Last Modified | Dec 23 2021 |
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